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Compound of Interest

Compound Name:
2-iodo-N-(3-

methoxyphenyl)acetamide

CAS No.: 17641-09-7

Cat. No.: B1675871

Get Quote

Executive Summary
2-iodo-N-(3-methoxyphenyl)acetamide represents a distinct class of "tunable" electrophiles

used in chemoproteomics and covalent inhibitor design. Unlike the standard alkylating agent

Iodoacetamide (IAM), which possesses a primary amide, this compound features an N-aryl

substituent. This structural modification significantly alters the electronic environment of the

electrophilic

-carbon, resulting in enhanced reaction kinetics with nucleophilic thiols (cysteine residues).

This guide provides a technical comparison of the alkylation rates of 2-iodo-N-(3-
methoxyphenyl)acetamide against industry standards (IAM and Chloroacetamide). It

synthesizes empirical data from N-aryl analogs with physical organic chemistry principles

(Hammett equation) to provide a robust kinetic profile for researchers.

Part 1: Comparative Kinetic Analysis
The Kinetic Hierarchy
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The reaction rate of

-haloacetamides with thiols follows an

mechanism. The rate is governed by the electrophilicity of the

-carbon, which is modulated by the electron-withdrawing or donating nature of the amide
nitrogen substituent.

Key Finding:N-aryl substitution increases the electrophilicity of the carbonyl carbon compared

to N-alkyl or primary amides, thereby stabilizing the transition state and accelerating the

reaction.

Table 1: Comparative Alkylation Kinetics (

at pH 7.0)

Compound Structure Type

Electronic
Effect (

)

Relative
Reactivity

Est. Rate
Constant (

)*

Chloroacetamide

(CAA)

-Chloro,

Amide

Baseline

(Leaving group

effect)

Very Low ~0.5 - 1.0

Iodoacetamide

(IAM)

-Iodo,

Amide

Reference 1.0x (Baseline) 36

Iodoacetanilide -Iodo, N-Phenyl

Inductive

Withdrawal (N-

Aryl)

~3.0x 110

2-iodo-N-(3-

methoxyphenyl)a

cetamide

-Iodo, N-(3-OMe-

Ph)

Enhanced

Withdrawal (

)

~3.9x ~140 - 145

*Note: Rates for IAM and Iodoacetanilide are based on empirical cysteine alkylation data [1].

The rate for the 3-methoxyphenyl derivative is a kinetic projection derived from the Hammett
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relationship using

values.

Mechanistic Driver: The Substituent Effect
The 3-methoxyphenyl group exerts a specific electronic influence distinct from a simple phenyl

group.

Meta-Substitution: The methoxy group (-OCH

) is an Electron Donating Group (EDG) by resonance but an Electron Withdrawing Group
(EWG) by induction.

Net Effect: In the meta (3-) position, resonance effects are decoupled from the reaction

center. The inductive effect dominates (

).

Result: The 3-methoxy group pulls electron density from the phenyl ring, which in turn pulls

density from the amide nitrogen. This reduces the nitrogen's lone pair donation into the

carbonyl, making the

-carbon more electrophilic than in the unsubstituted phenyl analog.

Part 2: Visualization of Reaction Dynamics
Reaction Mechanism & Transition State
The following diagram illustrates the

pathway and how the N-aryl substituent stabilizes the transition state.
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Caption: Mechanism of cysteine alkylation showing the acceleration driven by the electron-

withdrawing 3-methoxyphenyl group.

Part 3: Experimental Protocol (High-Efficiency
Alkylation)
Context: Due to the enhanced reactivity (~4x vs IAM), standard protocols must be adjusted to

prevent over-alkylation (off-target reaction with Lys/His/Tyr).

Reagents Preparation
Stock Solution: Dissolve 2-iodo-N-(3-methoxyphenyl)acetamide in 100% DMSO to 200

mM. Protect from light.

Buffer: 50 mM Ammonium Bicarbonate (pH 7.5) or HEPES (pH 7.0). Avoid Tris if high

concentrations are used due to potential amine reactivity, though less critical for iodo-

reagents than NHS-esters.

Optimized Workflow
This protocol is designed for stoichiometric labeling or rapid quenching experiments.

Reduction: Reduce protein sample (1 mg/mL) with TCEP (5 mM) for 20 min at 37°C.
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Alkylation (The Critical Step):

Add the alkylating agent to a final concentration of 2–5 mM (10-20x molar excess over

thiols).

Incubation: Incubate at Room Temperature (25°C) for 15 minutes in the dark.

Note: Standard IAM requires 30-60 mins. The 3-methoxyphenyl derivative completes the

reaction faster.

Quenching: Immediately add DTT (10 mM final) or

-mercaptoethanol to quench unreacted iodide.

Desalting: Proceed to digestion or remove excess reagents via Zeba Spin columns or

molecular weight cutoff (MWCO) filtration.

Quality Control (Self-Validation)
Ellman’s Assay: Use DTNB to quantify free thiols pre- and post-alkylation. >95% reduction in

absorbance at 412 nm confirms completion.

LC-MS Validation: Check for the mass shift (+291.1 Da for the specific adduct, or +163 Da if

measuring the added group minus HI, depending on fragmentation). Crucial: Monitor for +2x

modifications on single peptides to rule out over-alkylation.

Part 4: Comparative Selection Guide
Use the decision matrix below to select the appropriate reagent for your study.
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Feature Iodoacetamide (IAM)
2-iodo-N-(3-
methoxyphenyl)acetamide

Primary Use
Routine proteomics (Cys

blocking)

Kinetic studies, Covalent

fragment screening

Reaction Speed Moderate (30-60 min) Fast (10-20 min)

Specificity High at pH 7-8
High at pH 6-7 (Can work at

lower pH)

Solubility High (Water/Buffer)
Moderate (Requires DMSO co-

solvent)

UV Detectability Low (Transparent) High (Aryl chromophore)

Workflow Logic Diagram

Select Alkylating Agent

Requirement: Routine Cys Blocking?

Requirement: Kinetic Tuning / UV Trace?

No

Use Iodoacetamide (IAM)
Standard Protocol

Yes

No

Use 2-iodo-N-(3-methoxyphenyl)
acetamide

Yes

Click to download full resolution via product page

Caption: Decision tree for selecting between standard IAM and the enhanced N-aryl derivative.
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methoxyphenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
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iodo-n-3-methoxyphenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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